Cas no 2172434-96-5 (1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride)

1-(1,1-Dioxo-1λ⁶-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride is a specialized sulfonyl chloride derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a sulfonyl chloride group, which enhances reactivity in nucleophilic substitution reactions, and a pyrazole-thiane scaffold, offering versatility in heterocyclic chemistry. The compound’s high purity and stability under controlled conditions make it suitable for precise functionalization in complex molecular architectures. Its reactivity profile allows for selective modifications, particularly in the synthesis of sulfonamides or other sulfonyl-based derivatives. This reagent is valuable for researchers requiring tailored sulfonylation agents in medicinal chemistry or material science applications.
1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride structure
2172434-96-5 structure
Product Name:1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride
CAS No:2172434-96-5
MF:C10H15ClN2O4S2
MW:326.820099115372
CID:6455726
PubChem ID:165526534
Update Time:2025-05-20

1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride
    • EN300-1461508
    • [1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride
    • 2172434-96-5
    • Inchi: 1S/C10H15ClN2O4S2/c1-8-9(7-19(11,16)17)6-13(12-8)10-2-4-18(14,15)5-3-10/h6,10H,2-5,7H2,1H3
    • InChI Key: MKDPJSMNXYQUQU-UHFFFAOYSA-N
    • SMILES: ClS(CC1C(C)=NN(C=1)C1CCS(CC1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 326.0161770g/mol
  • Monoisotopic Mass: 326.0161770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 103Ų

1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1461508-1.0g
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride
2172434-96-5
1g
$0.0 2023-06-06
Enamine
EN300-1461508-50mg
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride
2172434-96-5
50mg
$1020.0 2023-09-29
Enamine
EN300-1461508-100mg
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride
2172434-96-5
100mg
$1068.0 2023-09-29
Enamine
EN300-1461508-250mg
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride
2172434-96-5
250mg
$1117.0 2023-09-29
Enamine
EN300-1461508-500mg
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride
2172434-96-5
500mg
$1165.0 2023-09-29
Enamine
EN300-1461508-1000mg
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride
2172434-96-5
1000mg
$1214.0 2023-09-29
Enamine
EN300-1461508-2500mg
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride
2172434-96-5
2500mg
$2379.0 2023-09-29
Enamine
EN300-1461508-5000mg
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride
2172434-96-5
5000mg
$3520.0 2023-09-29
Enamine
EN300-1461508-10000mg
[1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride
2172434-96-5
10000mg
$5221.0 2023-09-29

Additional information on 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride

Recent Advances in the Study of 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS: 2172434-96-5)

The compound 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS: 2172434-96-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This sulfonyl chloride derivative, characterized by its pyrazole and thiane-1,1-dioxide moieties, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the key areas of research involving this compound is its role as a building block for the synthesis of sulfonamide-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the preparation of selective JAK2 inhibitors, which are pivotal in the treatment of myeloproliferative disorders. The study highlighted the compound's reactivity with primary and secondary amines, yielding sulfonamide derivatives with enhanced binding affinity and pharmacokinetic properties. The structural flexibility of the pyrazole ring further allows for fine-tuning of inhibitor specificity.

In addition to its applications in kinase inhibition, recent investigations have explored the anti-inflammatory potential of derivatives synthesized from 2172434-96-5. A preclinical study conducted by researchers at the University of Cambridge revealed that sulfonamide analogs derived from this compound exhibited potent inhibition of NF-κB signaling, a critical pathway in chronic inflammatory diseases. The study reported a significant reduction in pro-inflammatory cytokine levels in murine models, suggesting promise for the development of novel anti-inflammatory therapeutics.

From a synthetic chemistry perspective, advancements in the scalable production of 2172434-96-5 have also been reported. A 2024 patent application by a leading pharmaceutical company detailed an optimized, high-yield synthesis route that minimizes the formation of byproducts, addressing previous challenges in industrial-scale manufacturing. This development is expected to facilitate broader access to the compound for research and drug development purposes.

Despite these promising findings, challenges remain in the clinical translation of derivatives based on 2172434-96-5. Issues such as metabolic stability and off-target effects require further investigation. Ongoing research aims to elucidate the structure-activity relationships (SAR) of these compounds to optimize their therapeutic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to drive progress in this area.

In conclusion, 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS: 2172434-96-5) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and anti-inflammatory therapy. Continued research into its derivatives and synthetic methodologies holds significant potential for the discovery of novel therapeutic agents.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD